Thiazolecarboxylic acids and derivatives
Thiazolecarboxylic acids and their derivatives represent a diverse class of organic compounds characterized by the presence of a thiazole ring fused to a carboxylic acid group. These molecules exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The structural flexibility allows for the modification of substituents on both the thiazole ring and the carboxylic acid moiety, leading to compounds with specific functional groups that can be tailored for various applications.
In pharmaceutical research, thiazolecarboxylic acids have shown potential as therapeutic agents due to their ability to modulate enzyme activity. For instance, they can inhibit key enzymes involved in viral replication or inflammation processes. Additionally, these compounds are also of interest in the field of catalysis, where they act as ligands for metal complexes enhancing catalytic performance.
Due to their unique chemical properties and potential applications, thiazolecarboxylic acids and derivatives continue to be a focus in synthetic chemistry and drug discovery efforts. Their broad spectrum of functionalities makes them valuable tools in developing new materials and pharmaceuticals.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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ethyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate | 77505-81-8 | C8H12N2O2S |
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2-Thiazolecarboxylicacid, 5-ethyl- | 75954-20-0 | C6H7NO2S |
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1,2-thiazole-5-carbonyl chloride | 3683-97-4 | C4H2ClNOS |
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2-Benzyl-1,3-thiazole-4-carboxylic Acid | 36916-44-6 | C11H9NO2S |
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5-Thiazolecarboxylicacid, 2-[(phenylmethyl)amino]-, ethyl ester | 342394-00-7 | C13H14N2O2S |
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methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate | 89502-06-7 | C12H11NO2S2 |
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2-Thiazolecarbonylchloride, 4-methyl- | 79312-42-8 | C5H4ClNOS |
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Febuxostat 67M-1 | 887945-96-2 | C16H16N2O4S |
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2-amino-N-methyl-1,3-thiazole-4-carboxamide | 827588-55-6 | C5H7N3OS |
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2-Thiazolecarboxylicacid, 4-(3-thienyl)- | 847956-15-4 | C8H5NO2S2 |
Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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